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Compound of Interest

Compound Name: (2-Cyclopropylethyl)hydrazine

Cat. No.: B13132436

Get Quote

Technical Monograph: (2-
Cyclopropylethyl)hydrazine
Primary Identifier (CAS): 1355355-88-2 (Dihydrochloride salt) Chemical Class: Alkyl Hydrazine

/ Building Block Version: 2.0 (Technical Release)

Executive Summary & Chemical Identity
(2-Cyclopropylethyl)hydrazine is a specialized alkyl hydrazine derivative primarily utilized as

a nucleophilic building block in the synthesis of nitrogen-containing heterocycles.[1] Its

structural uniqueness lies in the cyclopropyl moiety, a privileged pharmacophore in medicinal

chemistry known for improving metabolic stability (blocking P450 oxidation sites) and

increasing potency through conformational restriction.

Unlike simple alkyl hydrazines, this compound is typically handled as its dihydrochloride salt to

prevent oxidation and autodecomposition.[2] It serves as a critical intermediate in the

generation of N-substituted pyrazoles—a scaffold ubiquitous in agrochemicals (e.g.,

mitochondrial complex inhibitors) and kinase-targeted pharmaceuticals.[1]
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Chemical Identifiers & Properties[1]
Property Data

IUPAC Name (2-Cyclopropylethyl)hydrazine dihydrochloride

Common Name 2-CPE-Hydrazine

CAS Number
1355355-88-2 (Dihydrochloride)(Note: Free

base is rarely isolated due to instability)

Molecular Formula C₅H₁₄Cl₂N₂ (Salt) / C₅H₁₂N₂ (Free Base)

Molecular Weight 173.08 g/mol (Salt) / 100.16 g/mol (Free Base)

SMILES NNCCC1CC1.Cl.Cl

Appearance White to off-white hygroscopic solid

Solubility
High in Water, DMSO, Methanol; Insoluble in

non-polar organics (Hexane, Toluene)

Synthetic Methodology & Production
Senior Scientist Note: Direct alkylation of hydrazine with alkyl halides often results in poly-

alkylation (N,N-dialkyl or trialkyl impurities).[1] For high-purity applications, the Gabriel

Synthesis or the "Excess Hydrazine" method via a sulfonate ester is required.[2]

Preferred Route: Sulfonate Displacement
This protocol minimizes poly-alkylation by utilizing a leaving group (Tosylate/Mesylate) derived

from the commercially available alcohol, followed by displacement with a large excess of

hydrazine hydrate.

Step 1: Activation of 2-Cyclopropylethanol
Precursor: 2-Cyclopropylethanol (CAS: 2566-44-1).

Reagents: p-Toluenesulfonyl chloride (TsCl), Triethylamine (TEA), DCM.

Mechanism: Nucleophilic substitution at sulfur.
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Protocol:

Dissolve 2-cyclopropylethanol (1.0 eq) in dry DCM at 0°C.

Add TEA (1.5 eq) followed by slow addition of TsCl (1.1 eq).

Stir at RT for 4 hours. Wash with 1N HCl, then Brine. Dry over MgSO₄.[2]

Result: 2-Cyclopropylethyl tosylate.

Step 2: Hydrazinolysis (The Critical Step)[1]
Reagents: Hydrazine Hydrate (64-80%), Ethanol.[1]

Stoichiometry:10:1 (Hydrazine:Tosylate).[1] Crucial: The large excess forces the kinetics

toward mono-alkylation.[1]

Protocol:

Heat hydrazine hydrate (10 eq) in Ethanol to reflux (80°C).

Add the Tosylate (from Step 1) dropwise over 1 hour.

Reflux for 4 hours.

Workup (Purification): Evaporate excess hydrazine/ethanol under reduced pressure

(Caution: Hydrazine vapors are toxic; use a scrubber).

Dissolve residue in EtOH and add HCl/Dioxane to precipitate the dihydrochloride salt.

Recrystallize from EtOH/Et₂O.[2]

Synthetic Pathway Visualization
The following diagram illustrates the logical flow from the alcohol precursor to the final salt,

highlighting the critical control points.
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Figure 1: Step-wise synthesis from commercially available alcohol precursor to the stable

dihydrochloride salt.[1]

Applications in Drug Discovery
The primary utility of (2-Cyclopropylethyl)hydrazine is the introduction of the N-(2-

cyclopropylethyl) motif into heterocyclic scaffolds.[1]

Pyrazole Synthesis (Knorr Pyrazole Synthesis)
This is the industry-standard reaction for this reagent.[1] It reacts with 1,3-diketones or

-keto esters to form pyrazoles.[1]

Reaction Logic: The terminal nitrogen of the hydrazine attacks the most electrophilic

carbonyl of the 1,3-diketone, followed by cyclization and dehydration.[2]

Regioselectivity: If the 1,3-diketone is asymmetrical, a mixture of regioisomers (1,3- vs 1,5-

substituted) may form. The steric bulk of the cyclopropylethyl group often favors the

formation of the isomer where the N-substituent is distal to the larger group on the diketone.

[2]

Mechanism of Action (Heterocycle Formation)
The following diagram details the condensation pathway utilized in pesticide and

pharmaceutical synthesis.
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Figure 2: The condensation mechanism for generating bioactive pyrazole scaffolds.[1]

Safety & Handling Protocols
Warning: Hydrazine derivatives are potent sensitizers and potential carcinogens. The

cyclopropyl moiety does not mitigate the toxicity of the hydrazine functional group.[2]

Hazard Identification (GHS)[1]
Signal Word:WARNING

H315: Causes skin irritation.[3]

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[3]
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Handling "Self-Validating" Protocol
To ensure safety and data integrity, follow this workflow:

Quenching: Never dispose of excess hydrazine reagent directly.[2] Quench all reaction

mixtures and mother liquors with dilute hypochlorite (bleach) or acetone (forming the less

toxic hydrazone) before disposal.

Storage: Store the dihydrochloride salt at 2-8°C under an inert atmosphere (Argon/Nitrogen).

The salt is hygroscopic; moisture absorption leads to hydrolysis and degradation.[2]

Visual Check: Pure product is white. A yellow/orange tint indicates oxidation to azo/azine

impurities.[2] Recrystallize immediately if discoloration is observed.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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